Cas no 2137034-21-8 (Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-)

• Product Name: Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-
• CAS No: 2137034-21-8
• Molecular Formula: C₁₃H₁₇NO₃
• Molecular Weight: 235.278983831406
• CID: 5267916

Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]- Properties

Names and Identifiers

• 2,2-dimethyl-2-{[(1S)-1-phenylethyl]carbamoyl}acetic acid
• 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]propanoic acid
• Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-

• InChIKey： AEOGFSLPRDZJRC-VIFPVBQESA-N
• Inchi： 1S/C13H17NO3/c1-9(10-7-5-4-6-8-10)14-11(15)13(2,3)12(16)17/h4-9H,1-3H3,(H,14,15)(H,16,17)/t9-/m0/s1
• SMILES： O=C(C(C(=O)O)(C)C)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Heavy Atom Count: 17
• Complexity: 293
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives